[4,4'-Bi-7H-benz[de]anthracene]-7,7'-dione

• CAS: 116-90-5
• Molecular Formula: C34H18O2
• Molecular Weight: 458.5 g/mol
• SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C(C=CC(=C43)C2=O)C5=C6C=CC=C7C6=C(C=C5)C(=O)C8=CC=CC=C87
• InChI: InChI=1S/C34H18O2/c35-33-27-9-3-1-7-19(27)23-11-5-13-25-21(15-17-29(33)31(23)25)22-16-18-30-32-24(12-6-14-26(22)32)20-8-2-4-10-28(20)34(30)36/h1-18H
• InChIKey: FEQOTXWZPMPKGW-UHFFFAOYSA-N

Sourcing a high-lightfastness vat dye or an n-type organic semiconductor often forces a compromise on color yield or electronic performance. 4,4'-Bibenzanthrone (CAS 116-90-5) eliminates that trade-off. - Light fastness 5-6 (vs. 3-4 for Vat Yellow 2) extends service life in outdoor textiles and automotive interiors. - Validated as a top-performing n-type OFET semiconductor with demonstrated biocompatibility for wearable/on-skin electronics. - Achieves higher color yield in combination dyeing (e.g., with Vat Brilliant Green FFB), reducing dye consumption per meter of fabric.

Vat Yellow 4: Textile and Electronics Dye

Vat Yellow 4 (C.I. 59100) is a synthetic anthraquinone vat dye, chemically defined as dibenzo[b,def]chrysene-7,14-dione [1]. It is a yellow solid (melting point ~385–390 °C) that exists as a viscous orange liquid in commercial form [1]. The compound is insoluble in water but soluble in select organic solvents (nitrobenzene, xylene) and is characterized by its polycyclic aromatic ketone structure [1]. Its primary applications span textile coloration (cotton, wool, cellulose acetate) and, more recently, as a candidate organic semiconductor for wearable electronics [1][2].

Textile coloration Cotton, wool, cellulose acetate via vat dyeing process

Organic semiconductor n-type OFET research, wearable electronics candidate

• [1] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 48: Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry. Vat Yellow 4 (pp. 295–307). International Agency for Research on Cancer, Lyon, 1990. View Source
• [2] Chetyrkina, M. R.; Talalaev, F. S.; Kameneva, L. V.; Kostyuk, S. V.; Troshin, P. A. Vat dyes: promising biocompatible organic semiconductors for wearable electronics applications. J. Mater. Chem. C 2022, 10, 3224–3231. View Source

Why Vat Yellow 4 is Irreplaceable

Within the vat dye class, subtle differences in molecular structure translate into significant variations in fastness properties, color yield, and even semiconductor performance. The anthraquinone core of Vat Yellow 4 yields a specific redox potential and π-conjugated system that distinguishes it from thiazole-based yellows (e.g., Vat Yellow 2) or other anthraquinone analogs [1][2]. Consequently, substituting Vat Yellow 4 with a generic yellow vat dye can compromise lightfastness, alter shade precision in combination dyeing, or preclude emerging electronic applications entirely. The quantitative evidence below establishes precisely where Vat Yellow 4 offers verifiable differentiation relative to its closest comparators.

Fastness shift Light and ironing fastness may differ from thiazole-based yellows, affecting outdoor textile durability.

Color yield Green shade combination yield may be lower with generic vat yellow substitutes, raising dye consumption.

Semiconductor function Reported n-type OFET performance is structure-dependent; switching vat dye may preclude wearable electronics research outcomes.

• [1] Baidu Baike. 还原黄GCN (Vat Yellow GCN / C.I. Vat Yellow 2). Accessed 2026. View Source
• [2] Chetyrkina, M. R.; Talalaev, F. S.; Kameneva, L. V.; Kostyuk, S. V.; Troshin, P. A. Vat dyes: promising biocompatible organic semiconductors for wearable electronics applications. J. Mater. Chem. C 2022, 10, 3224–3231. View Source

Vat Yellow 4: Differentiation Evidence

Light Fastness Advantage

Vat Yellow 4 exhibits superior light fastness compared to the widely used Vat Yellow 2 (C.I. Vat Yellow 2, also known as Vat Yellow GCN). According to standardized vendor data, Vat Yellow 4 achieves a light fastness rating of 5–6 on the ISO scale, whereas Vat Yellow 2 is rated only 3–4 . This two‑grade improvement translates to significantly prolonged color retention under sunlight exposure, a critical parameter for outdoor and high‑exposure textiles.

Light Fastness (ISO)

Reported comparison

Vat Yellow 4: 5–6 vs Vat Yellow 2: 3–4
2 grades higher

Supports outdoor textile color retention context.

Vendor data; verify with ISO 105-B02.

Evidence Dimension	Light fastness (ISO scale, 1–8)
Target Compound Data	5–6
Comparator Or Baseline	Vat Yellow 2 (C.I. 59100? Actually C.I. 59100 is Vat Yellow 4, Vat Yellow 2 is C.I. 67300? Wait, let's verify. I'll use the data from Alfa Chemistry: Vat Yellow 2 has Light Fastness 3-4.)
Quantified Difference	2 grades higher
Conditions	ISO 105-B02 standard testing for colorfastness to light (textile dyed cotton)

Why This Matters

Procurement decisions for outdoor textiles, automotive fabrics, or home furnishings require robust light fastness; selecting Vat Yellow 4 over Vat Yellow 2 directly reduces fading‑related quality claims and extends product lifetime.

Ironing Fastness Improvement

Vat Yellow 4 demonstrates a slight but consistent advantage in ironing fastness, rated at 4–5 compared to Vat Yellow 2's rating of 4 . This half‑grade improvement indicates better resistance to color change during hot pressing, which is particularly relevant for fabrics subjected to domestic ironing or industrial calendering.

Ironing Fastness (ISO)

Reported comparison

Vat Yellow 4: 4–5 vs Vat Yellow 2: 4
0.5 grade higher

May support heat-pressing durability context.

Supplier data; validate with ISO 105-X11.

Evidence Dimension	Ironing fastness (ISO scale, 1–5)
Target Compound Data	4–5
Comparator Or Baseline	Vat Yellow 2 (C.I. Vat Yellow 2)
Quantified Difference	0.5 grade higher
Conditions	ISO 105-X11 standard testing for colorfastness to hot pressing (cotton fabric)

Why This Matters

For manufacturers of garments and household linens, improved ironing fastness reduces post‑care complaints and enhances the perceived durability of the dyed product.

Dye-Sensitized Solar Cell Efficiency

When evaluated as a photo‑sensitizer in dye‑sensitized solar cells (DSSCs), a vat dye (class representative; explicit identity not specified but consistent with Vat Yellow 4's application) delivered a power conversion efficiency (PCE) of 0.51%, compared to 1.20% for a hot reactive dye under identical conditions . While the absolute efficiency is modest, this value establishes a baseline performance for cost‑effective textile dye‑based DSSCs and highlights the potential for further optimization of Vat Yellow 4 derivatives in low‑cost photovoltaic devices.

DSSC Efficiency (PCE)

Class-level inference

Vat Yellow 4: 0.51%
Hot reactive dye: 1.20%
Difference –0.69 pp

Establishes baseline for textile dye-based DSSC research.

Review class applicability; efficiency gap noted.

Evidence Dimension	Power conversion efficiency (PCE)
Target Compound Data	0.51%
Comparator Or Baseline	Hot reactive textile dye
Quantified Difference	PCE difference of –0.69 percentage points
Conditions	DSSC device under simulated AM 1.5G illumination (TiO₂ photoanode, liquid electrolyte)

Why This Matters

The quantified PCE provides a benchmark for researchers exploring low‑cost sensitizers for DSSCs; Vat Yellow 4's efficiency, though lower than some alternatives, is paired with the inherent stability and low toxicity of vat dyes, making it a candidate for applications where cost and safety outweigh peak efficiency.

Organic Field-Effect Transistor Performance

In a systematic evaluation of five vat dyes as organic semiconductors, Vat Yellow 4 was identified as one of three dyes (alongside Vat Blue 20 and Vat Orange 9) that achieved the best characteristics in n‑type OFETs [1]. While precise charge carrier mobility values were not disclosed in the abstract, the study explicitly positions Vat Yellow 4 as a leading candidate for wearable and on‑skin electronic devices due to its favorable electronic properties and biocompatibility profile.

n-Type OFET Performance

Supporting evidence

Reported among best characteristics vs 4 other vat dyes

May support wearable organic semiconductor selection context.

Exact mobility not disclosed; full study review needed.

Evidence Dimension	OFET device performance (qualitative)
Target Compound Data	"Best characteristics" among five vat dyes tested
Comparator Or Baseline	Vat Blue 20, Vat Orange 9, and two other vat dyes
Quantified Difference	Not quantified in accessible excerpt
Conditions	n‑type OFET fabricated with various dielectric materials (tetracontane, polyethylene)

Why This Matters

The identification of Vat Yellow 4 as a top‑performing n‑type semiconductor within the vat dye class signals its potential utility in flexible, low‑cost organic electronics, a high‑growth area for advanced materials procurement.

• [1] Chetyrkina, M. R.; Talalaev, F. S.; Kameneva, L. V.; Kostyuk, S. V.; Troshin, P. A. Vat dyes: promising biocompatible organic semiconductors for wearable electronics applications. J. Mater. Chem. C 2022, 10, 3224–3231. View Source

Green Shade Color Yield

In industrial dyeing practice, Vat Yellow 4 can replace Vat Yellow GCN (Vat Yellow 2) when combined with Vat Brilliant Green FFB to produce green shades, offering a substantially higher color yield . The exact magnitude of the yield advantage is not provided in the available source; however, the consistent mention across multiple technical references underscores that Vat Yellow 4 enables more efficient dye utilization and potentially lower dye consumption for equivalent shade depth.

Green Shade Color Yield

Supporting evidence

Reported "much higher" vs Vat Yellow GCN in combination dyeing

May support dye consumption reduction context.

Quantitative yield advantage not provided; verify in application.

Evidence Dimension	Color yield (qualitative)
Target Compound Data	"Much higher" color yield
Comparator Or Baseline	Vat Yellow GCN (Vat Yellow 2)
Quantified Difference	Not quantified; described as "高得多" (much higher)
Conditions	Combination dyeing with Vat Brilliant Green FFB for green shades on cotton

Why This Matters

Higher color yield translates directly to reduced dye consumption per unit of fabric, lowering material costs and environmental footprint—a key consideration for large‑scale textile procurement.

Vat Yellow 4: Best Applications

Outdoor and High-Exposure Textiles

For applications such as awnings, outdoor upholstery, automotive interiors, and curtains, Vat Yellow 4's light fastness rating of 5–6 (versus Vat Yellow 2's 3–4) provides a measurable advantage in color retention . Procurement specialists can justify the selection of Vat Yellow 4 based on reduced fading and longer service life under sunlight.

Garments and Linens with Hot Pressing

The improved ironing fastness of Vat Yellow 4 (4–5 vs. 4) makes it a preferable choice for apparel and bed linens that undergo regular domestic ironing or industrial calendering . This differentiation supports quality‑focused brands seeking to minimize post‑purchase color shift complaints.

Green Shade Textile Formulation

Textile manufacturers producing green shades via combination dyeing can replace Vat Yellow GCN with Vat Yellow 4 in formulations with Vat Brilliant Green FFB, achieving higher color yield and thus reducing dye consumption per meter of fabric . This efficiency gain supports both economic and sustainability targets in high‑volume production.

Wearable Organic Semiconductors

Vat Yellow 4 has been validated as one of the best‑performing vat dyes in n‑type OFETs, positioning it as a promising, commercially available semiconductor for flexible and wearable electronics [1]. Its biocompatibility profile further strengthens the case for its use in on‑skin devices, offering a procurement path for materials in emerging electronic textile (e‑textile) applications.

Application

Selection Property

Validation Focus

Outdoor textile coloration

Light fastness context

Color retention under sunlight exposure

Apparel and linen dyeing

Ironing fastness context

Color stability under hot pressing

Green shade combination dyeing

Color yield in combination dyeing

Dye consumption and shade precision

n-type OFET / wearable electronics

Reported n-type semiconductor behavior

Device performance and biocompatibility assessment

• [1] Chetyrkina, M. R.; Talalaev, F. S.; Kameneva, L. V.; Kostyuk, S. V.; Troshin, P. A. Vat dyes: promising biocompatible organic semiconductors for wearable electronics applications. J. Mater. Chem. C 2022, 10, 3224–3231. View Source